Cas no 2025994-47-0 (4-(2-Fluoroethyl)piperazin-1-amine)

• Product Name: 4-(2-Fluoroethyl)piperazin-1-amine
• CAS No: 2025994-47-0
• MF: C₆H₁₄FN₃
• MW: 147.193864345551
• CID: 5720898
• PubChem ID: 121201960
• Update Time: 2025-05-20

4-(2-Fluoroethyl)piperazin-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoroethyl)piperazin-1-amine
• AKOS026710131
• F1907-5750
• SCHEMBL24233698
• 2025994-47-0
• 1-Piperazinamine, 4-(2-fluoroethyl)-
• 4-(2-Fluoroethyl)piperazin-1-amine

• Inchi： 1S/C6H14FN3/c7-1-2-9-3-5-10(8)6-4-9/h1-6,8H2
• InChI Key： AMQYWUHXUXQFRH-UHFFFAOYSA-N
• SMILES： FCCN1CCN(CC1)N

Computed Properties

• Exact Mass: 147.11717562g/mol
• Monoisotopic Mass: 147.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Boiling Point: 215.2±25.0 °C(Predicted)
• pka: 7.11±0.20(Predicted)

Additional information on 4-(2-Fluoroethyl)piperazin-1-amine

Introduction to 4-(2-Fluoroethyl)piperazin-1-amine (CAS No. 2025994-47-0)

4-(2-Fluoroethyl)piperazin-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2025994-47-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This piperazine derivative features a fluoroethyl side chain, which imparts unique electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

The structural motif of 4-(2-Fluoroethyl)piperazin-1-amine consists of a six-membered piperazine ring substituted with a 2-fluoroethyl group at the 4-position and an amine group at the 1-position. This configuration allows for diverse interactions with biological targets, particularly enzymes and receptors involved in neurotransmitter systems. The presence of the fluorine atom enhances metabolic stability and binding affinity, which are critical factors in medicinal chemistry.

In recent years, 4-(2-Fluoroethyl)piperazin-1-amine has garnered attention in the development of central nervous system (CNS) therapeutics. Piperazine derivatives are well-known for their pharmacological activity, with applications ranging from antipsychotics to antidepressants. The introduction of a fluoroethyl group introduces additional conformational flexibility and electronic modulation, enabling fine-tuning of pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of 4-(2-Fluoroethyl)piperazin-1-amine is its utility as a building block in structure-based drug design. Computational modeling studies have demonstrated that this compound can effectively interact with specific amino acid residues in target proteins, such as serotonin receptors (5-HT receptors) and dopamine receptors (D₂, D₃). The fluorine atom at the 2-position exerts an electron-withdrawing effect, which can modulate the binding affinity and selectivity of the molecule.

Recent advancements in medicinal chemistry have leveraged 4-(2-Fluoroethyl)piperazin-1-amine to develop novel scaffolds with enhanced therapeutic profiles. For instance, researchers have synthesized analogs of this compound that exhibit improved blood-brain barrier penetration, reduced off-target effects, and prolonged half-life. These modifications are achieved through strategic functionalization of the piperazine ring and the fluoroethyl side chain, demonstrating the versatility of this scaffold.

The synthesis of 4-(2-Fluoroethyl)piperazin-1-amine typically involves multi-step organic reactions, starting from commercially available precursors such as 2-fluoroethanol and piperazine. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These synthetic routes highlight the compound's accessibility for further derivatization and application in drug development pipelines.

In preclinical studies, 4-(2-Fluoroethyl)piperazin-1-amine has shown promise as an intermediate in the synthesis of potential therapeutic agents. Its ability to serve as a precursor for more complex molecules underscores its importance in industrial-scale pharmaceutical manufacturing. Furthermore, its compatibility with modern synthetic techniques makes it an attractive candidate for large-scale production without compromising purity or yield.

The pharmacological potential of 4-(2-Fluoroethyl)piperazin-1-amine extends beyond CNS disorders. Emerging research suggests its utility in treating inflammatory conditions and metabolic diseases by modulating key signaling pathways. The fluorine atom's influence on receptor binding kinetics may also contribute to its efficacy in these contexts. Such findings open up new avenues for exploring its therapeutic applications across multiple disease domains.

From a regulatory perspective, 4-(2-Fluoroethyl)piperazin-1-amine is subject to standard guidelines for pharmaceutical intermediates, ensuring safety and quality throughout its lifecycle. Compliance with Good Manufacturing Practices (GMP) is essential to maintain consistency and reliability in its production. Additionally, ongoing research into its toxicological profile ensures that its use remains within safe limits for both preclinical and clinical applications.

The future prospects for 4-(2-Fluoroethyl)piperazin-1-amine are promising, with continued interest from academic institutions and pharmaceutical companies alike. Its unique structural features make it a valuable asset in libraries designed for high-throughput screening (HTS). By integrating this compound into virtual screening campaigns, researchers can identify novel drug candidates with optimized pharmacological properties.

In conclusion,4-(2-Fluoroethyl)piperazin--1--amine (CAS No. 2025994--47--0) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and functional properties. Its role as a key intermediate in drug development underscores its importance in addressing unmet medical needs across various therapeutic areas. As research progresses,this compound is poised to contribute further to the discovery and development of next-generation therapeutics.